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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of Nibroxane. It is intended for laboratory personnel working in research and drug

development.

Introduction
Nibroxane, also known as 5-bromo-5-nitro-1,3-dioxane, is an antimicrobial compound effective

against a broad spectrum of Gram-positive and Gram-negative bacteria, as well as fungi,

including yeasts.[1][2] Its mechanism of action involves the oxidation of essential protein thiols,

leading to the inhibition of enzyme activity and consequently impeding microbial growth.[1] This

document outlines the necessary procedures to ensure the safe and effective use of

Nibroxane in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Nibroxane is presented in the table

below.
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Property Value Reference

Chemical Name 5-bromo-5-nitro-1,3-dioxane [3][4][5]

Synonyms
Nibroxane, Bronidox, Bronidox

L
[1][3][5]

CAS Number 30007-47-7 [1][2][3][5]

Molecular Formula C₄H₆BrNO₄ [3][4][5]

Molecular Weight 212.00 g/mol [2]

Appearance Powder or crystals [2]

Melting Point 72°C [6]

Boiling Point 280.3 ± 40.0 °C (Predicted) [6]

Density 1.8903 (Rough Estimate) [6]

Water Solubility 6.093 g/L (25 °C) [6]

Solubility

DMF: 30 mg/mLDMSO: 30

mg/mLDMSO:PBS (pH 7.2)

(1:4): 0.2 mg/mLEthanol: 25

mg/mL

[1]

Health and Safety Information
Hazard Identification
Detailed toxicological properties of Nibroxane have not been fully investigated. However,

based on its chemical structure as a bromo-nitro organic compound, it should be handled with

care. Similar compounds are known to be harmful if swallowed, inhaled, or absorbed through

the skin, and can cause irritation to the eyes, skin, and respiratory tract.

Personal Protective Equipment (PPE)
When handling Nibroxane, the following personal protective equipment should be worn:

Eye Protection: Chemical safety goggles.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is

generated, a NIOSH-approved respirator may be necessary.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Handling and Storage
Handling

Handle Nibroxane in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.
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Store away from incompatible materials such as strong oxidizing agents and strong bases.

Experimental Protocols
The following are general protocols for evaluating the antimicrobial activity of Nibroxane.

These should be adapted based on the specific requirements of the research.

Preparation of Stock Solutions
To prepare a stock solution, weigh the required amount of Nibroxane powder in a sterile

container.

Dissolve the powder in an appropriate solvent, such as DMSO or ethanol, to the desired

concentration (e.g., 10 mg/mL).[1]

Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile tube.

Store the stock solution at -20°C for long-term use.

Minimum Inhibitory Concentration (MIC) Assay
This protocol is a standard method to determine the lowest concentration of an antimicrobial

agent that inhibits the visible growth of a microorganism.

Prepare a 96-well microtiter plate.

Add 100 µL of sterile microbial growth medium to each well.

In the first well of a row, add a specific volume of the Nibroxane stock solution to achieve

the desired starting concentration.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and

so on, down the row. Discard the final 100 µL from the last well.

Prepare a standardized inoculum of the test microorganism (e.g., bacteria or fungi) in the

growth medium.

Add 10 µL of the microbial inoculum to each well, except for the negative control well (which

should only contain the medium).
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Include a positive control well containing the inoculum and medium without Nibroxane.

Incubate the plate under appropriate conditions for the test microorganism (e.g., 37°C for 18-

24 hours for bacteria).

After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is

the lowest concentration of Nibroxane at which no visible growth is observed.

Visualizations
Proposed Mechanism of Action of Nibroxane

Proposed Mechanism of Action of Nibroxane

Nibroxane
(5-bromo-5-nitro-1,3-dioxane)

Essential Protein Thiols
(-SH groups)

Oxidation

Oxidized Protein
(Disulfide Bonds)

Enzyme

Inactive Enzyme

Oxidation of Thiols

Inhibition of
Microbial Growth

Microbial Growth

Click to download full resolution via product page

Caption: Proposed mechanism of Nibroxane's antimicrobial activity.

Experimental Workflow for MIC Assay
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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